BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 4-lsopropoxyaniline
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Isopropoxyaniline

Cat. No.: B1293747

For Researchers, Scientists, and Drug Development Professionals

Chemical and Physical Properties

4-l1sopropoxyaniline, with the CAS number 7664-66-6, is an organic compound used as an
intermediate in the synthesis of pharmaceuticals, dyes, and other specialty chemicals.[1] A
comprehensive understanding of its physical and chemical properties is fundamental to its safe
handling and use in a laboratory setting.
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Property Value Source
Molecular Formula CoH13NO [2]
Molecular Weight 151.21 g/mol [2][3]
Appearance .Cok.)rless toredto gree.n clear 3]
liquid or pale yellow solid

Melting Point 244 °C (decomposed) [3]
Boiling Point 95 °C at 0.4 mm Hg [3]
Density 1.03 g/mL [3]
Flash Point 110.6 °C [3]

Vapor Pressure

0.0175 mmHg at 25 °C

[3]

Refractive Index

1.5430-1.5470

[3]

Solubility

Soluble in organic solvents
such as ethanol and

methylene chloride.

[3]

Hazard Identification and GHS Classification

4-Isopropoxyaniline is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides a standardized framework
for communicating its potential hazards.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropoxyaniline
https://www.chembk.com/en/chem/4-Isopropoxyaniline
https://www.chembk.com/en/chem/4-Isopropoxyaniline
https://www.chembk.com/en/chem/4-Isopropoxyaniline
https://www.chembk.com/en/chem/4-Isopropoxyaniline
https://www.chembk.com/en/chem/4-Isopropoxyaniline
https://www.chembk.com/en/chem/4-Isopropoxyaniline
https://www.chembk.com/en/chem/4-Isopropoxyaniline
https://www.chembk.com/en/chem/4-Isopropoxyaniline
https://www.chembk.com/en/chem/4-Isopropoxyaniline
https://www.benchchem.com/product/b1293747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Class GHS Classification Hazard Statement

H301: Toxic if swallowed /

Acute Toxicity, Oral Category 3 / Category 4 )
H302: Harmful if swallowed[2]
H311: Toxic in contact with

Acute Toxicity, Dermal Category 3 / Category 4 skin / H312: Harmful in contact
with skin[2]

Acute Toxicity, Inhalation - H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye H319: Causes serious eye

o Category 2 L
Irritation irritation[2]

Signal Word: Danger or Warning[2]
Hazard Pictograms:
o Skull and Crossbones (for Acute Toxicity, Category 3)

o Exclamation Mark (for Acute Toxicity, Category 4, Skin and Eye Irritation)

Handling Precautions and Personal Protective
Equipment (PPE)

Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling
4-isopropoxyaniline.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
vapors.

o Ensure safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection:

o Wear chemical-resistant gloves (e.g., nitrile rubber).

o Wear a lab coat or other protective clothing to prevent skin contact.

o Respiratory Protection: If working outside a fume hood or if there is a risk of generating
aerosols, use a NIOSH-approved respirator with an appropriate cartridge.

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.
» Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the chemical.

First Aid Measures

In case of exposure, immediate medical attention is crucial.

o After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.

o After Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing. Consult a physician.

» After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Firefighting and Accidental Release Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.
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e Special Hazards: Emits toxic fumes under fire conditions.

o Accidental Release:

[¢]

Evacuate personnel to a safe area.

[¢]

Wear appropriate PPE.

[e]

Absorb the spill with inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.

[e]

Ventilate the area and wash the spill site after material pickup is complete.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[3]

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

Toxicological Information and Potential Metabolic
Pathways

While specific toxicological studies on 4-isopropoxyaniline are limited, its structure as an
aniline derivative provides insight into its potential metabolic fate and toxicological profile.
Anilines are known to undergo metabolic activation, primarily by cytochrome P450 enzymes in
the liver, which can lead to the formation of reactive metabolites.

Postulated Metabolic Pathway

The metabolism of 4-isopropoxyaniline is likely to proceed through two main pathways
common to aniline derivatives: N-hydroxylation and ring hydroxylation. The N-hydroxylation
pathway can lead to the formation of a reactive hydroxylamine metabolite, which can be further
oxidized to a nitroso species. These reactive intermediates are often implicated in the toxic
effects of anilines, such as methemoglobinemia and carcinogenesis.
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The isopropoxy group may also be a site for metabolism, potentially undergoing O-dealkylation
to form 4-aminophenol. 4-Aminophenol itself is a known nephrotoxicant.

Potential Toxic Outcomes
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Caption: Postulated metabolic activation pathway of 4-isopropoxyaniline.

Experimental Protocols
Synthesis of 4-Isopropoxyaniline

A common method for the synthesis of 4-isopropoxyaniline involves the alkylation of 4-
aminophenol.[1]

Materials:

4-Aminophenol

Sodium hydride (suspension in mineral oil)

Anhydrous N,N-dimethylformamide (DMF)

2-Bromopropane
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¢ Distilled water

o Ethyl acetate

e Anhydrous sodium sulfate

Procedure:

In a reaction vessel, dissolve 4-aminophenol (92 mmol) in anhydrous DMF (100 mL).
e Carefully add sodium hydride (275 mmol) to the solution.

e Add 2-bromopropane (137 mmol) dropwise to the reaction mixture.

 Stir the mixture at room temperature for 24 hours.

 After the reaction is complete, quench the reaction by adding distilled water (400 mL).
o Extract the agueous phase with ethyl acetate (3 x 150 mL).

o Combine the organic layers and dry over anhydrous sodium sulfate.

o Concentrate the solution under reduced pressure.

 Purify the final product by distillation under reduced pressure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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